Cas no 73340-77-9 (Adenosine,8-(2-propenyl)- (9CI))

Adenosine,8-(2-propenyl)- (9CI) structure
73340-77-9 structure
Product Name:Adenosine,8-(2-propenyl)- (9CI)
CAS No:73340-77-9
MF:C13H17N5O4
MW:307.305182218552
CID:576925
PubChem ID:336707
Update Time:2025-04-19

Adenosine,8-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,8-(2-propenyl)- (9CI)
    • 2-(6-amino-8-prop-2-enylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • NSC351729
    • 73340-77-9
    • DTXSID90319916
    • NSC-351729
    • Inchi: 1S/C13H17N5O4/c1-2-3-7-17-8-11(14)15-5-16-12(8)18(7)13-10(21)9(20)6(4-19)22-13/h2,5-6,9-10,13,19-21H,1,3-4H2,(H2,14,15,16)
    • InChI Key: PCFNXMBSVKYING-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2=C(C(N)=NC=N2)N=C1CC=C)O)O

Computed Properties

  • Exact Mass: 307.12821
  • Monoisotopic Mass: 307.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 675.9°Cat760mmHg
  • Flash Point: 362.6°C
  • Refractive Index: 1.779
  • PSA: 139.54
  • LogP: -0.67030
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